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Compound Name: N-Nitroso-Vildagliptin

Cat. No.: B13581558

Get Quote

A Comparative Guide to Analytical Methods for N-
Nitroso-Vildagliptin
For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitroso-vildagliptin, a potential genotoxic impurity in the antidiabetic drug

vildagliptin, necessitates robust and sensitive analytical methods for its detection and

quantification. This guide provides an objective comparison of published analytical

methodologies, supported by experimental data, to assist laboratories in selecting and

implementing suitable testing protocols. The focus is on ensuring compliance with stringent

regulatory limits, such as the 15 ppm limit for N-nitroso-vildagliptin in the vildagliptin drug

substance as stipulated by the European Medicines Agency (EMA).[1][2][3][4]

Quantitative Data Summary
The following table summarizes the performance of a validated Liquid Chromatography with

tandem mass spectrometry (LC-MS/MS) method for the analysis of N-Nitroso-Vildagliptin and

a multi-nitrosamine method developed for vildagliptin-containing drug products.
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Parameter
Method 1: N-Nitroso-
Vildagliptin Specific LC-
MS/MS[1][2]

Method 2: Multi-
Nitrosamine LC-APCI-
MS/MS[5]

Analyte N-Nitroso-Vildagliptin
Eight Nitrosamines including

NDMA, NMBA, NDEA, etc.

Limit of Detection (LOD) 0.44 ppm
Not specified for individual

nitrosamines

Limit of Quantification (LOQ) 1.46 ppm
Linearity ranges suggest low

ppb quantification

Linearity Range
Not explicitly stated, but

validated

0.97 - 55.92 ppb (depending

on the nitrosamine)

Correlation Coefficient (r²) > 0.999 (Implied by validation) > 0.96

Accuracy (% Recovery)
Not explicitly stated, but

validated

74.67% - 125.17% (across

different levels)

Precision Precise within a 15% limit[2]
Not explicitly stated, but

method was validated

Experimental Protocols
Method 1: N-Nitroso-Vildagliptin Specific LC-MS/MS
Method
This method was developed for the sensitive detection of N-Nitroso-Vildagliptin in the drug

substance.[2]

1. Sample Preparation:

A reference standard of N-Nitroso-Vildagliptin is synthesized and characterized.

The standard is used to prepare spiked sample solutions for validation.

2. Liquid Chromatography (LC) Parameters:
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Column: Not specified in the abstract.

Mobile Phase: Optimized for the separation of N-Nitroso-Vildagliptin from the vildagliptin

drug substance.

Flow Rate: Not specified in the abstract.

Column Temperature: Optimized during method development.[2]

Injection Volume: Not specified in the abstract.

3. Mass Spectrometry (MS) Parameters:

Ionization Mode: Atmospheric Pressure Chemical Ionization (APCI) was found to provide

higher sensitivity compared to other sources.[2]

Detection: Multiple Reaction Monitoring (MRM) was used for quantification.

Mass Transitions: Specific precursor and product ions for N-Nitroso-Vildagliptin were

monitored.[4]

4. Validation:

The method was validated according to the International Council for Harmonisation (ICH)

guidelines (Q2 R2).[2]

Validation parameters included specificity, solution stability, linearity, range, sensitivity (LOD

and LOQ), accuracy, and precision.[2]

Method 2: Multi-Nitrosamine LC-APCI-MS/MS Method
This method is designed for the detection and quantification of eight different nitrosamine

impurities in vildagliptin and metformin drug products.[5]

1. Sample Preparation:

Standard Preparation: A primary stock solution of 1000 ppm for each of the eight

nitrosamines was prepared in methanol. A mixed standard solution was then prepared by
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appropriate dilutions.[5]

Sample Solution: The sample was subjected to centrifugation for 20 minutes at 4000 rpm,

followed by filtration through a 0.45 µm PVDF syringe filter.[5]

2. Liquid Chromatography (LC) Parameters:

Instrumentation: Agilent LC-MS/MS system.[5]

Mobile Phase: LCMS-grade methanol and formic acid in Milli-Q water.[5]

3. Mass Spectrometry (MS) Parameters:

Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) in positive mode.[5]

Analyzer: Triple Quadrupole.[5]

4. Validation:

The method was validated for specificity, linearity, accuracy, and precision.[5]

Specificity: Assessed by injecting individual impurity solutions and a placebo solution to

check for interference.[5]

Linearity: Established across a range of concentrations for each of the eight nitrosamines.[5]

Accuracy: Determined by the recovery of spiked samples at different concentration levels

(LOQ, 50%, 100%, and 150%).[5]

Visualized Experimental Workflow
The following diagram illustrates a general workflow for the analysis of N-Nitroso-Vildagliptin
using LC-MS/MS, from sample preparation to data analysis.
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Caption: General workflow for N-Nitroso-Vildagliptin analysis by LC-MS/MS.
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Regulatory Context
Regulatory bodies like the U.S. Food and Drug Administration (FDA) have issued guidance on

the control of nitrosamine impurities in human drugs.[6][7] Manufacturers are expected to

conduct risk assessments and perform analytical testing using sensitive and validated methods

if a risk of nitrosamine contamination is identified.[6] The acceptable intake (AI) limits for

nitrosamines are set to mitigate potential carcinogenic risks.[6][8] The analytical methods

employed must be capable of detecting and quantifying these impurities at levels that ensure

compliance with these stringent limits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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